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Compound of Interest

Compound Name:
2-(2-Methoxyphenoxy)-1-

phenylethanol

CAS No.: 18065-04-8

Cat. No.: B2819614

Get Quote

Part 1: Executive Safety Summary (Immediate Action)
Do not pour down the drain. This compound is a phenolic ether derivative. While not classified

as an acute P-list toxin by the EPA, it poses risks of aquatic toxicity and persistence typical of

aryl ethers.[1]
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Parameter Critical Data

Hazard Class
Irritant (Skin/Eye/Respiratory).[1] Not acutely

toxic via oral route (LD50 > 2000 mg/kg est).[1]

Physical State
White to off-white solid (or viscous semi-solid

oil).[1]

Reactivity

Stable. Low peroxide risk compared to aliphatic

ethers, but standard ether protocols apply to

aged containers.[1]

Incompatibility
Strong oxidizing agents (e.g., Nitric acid,

Perchlorates).[1]

Waste Stream
Non-Halogenated Organic Waste (Solid or

Liquid).[1][2][3][4]

Part 2: Technical Characterization & Risk Assessment[1]
[2]
To dispose of this chemical safely, you must understand its behavior.[5][6] 2-(2-
Methoxyphenoxy)-1-phenylethanol contains two distinct functional groups that dictate its

handling:

The Aryl Ether Linkage: Unlike diethyl ether, the ether oxygen here is bonded to an aromatic

ring. This stabilizes the molecule, significantly reducing (though not eliminating) the risk of

explosive peroxide formation common in aliphatic ethers.

The Benzylic Alcohol: This group provides polarity but limits water solubility. It renders the

compound lipophilic, meaning it will bioaccumulate in aquatic environments if released into

the sewer system.

The "Why" Behind the Protocol:

Incineration is Mandatory: Because of the stable benzene rings, biological wastewater

treatment plants cannot efficiently degrade this compound. High-temperature incineration is

the only method to break the aryl-ether bond completely.[1]
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Segregation from Oxidizers: The alcohol group is susceptible to oxidation. Mixing this waste

with strong oxidizers (like Chromic acid waste) in a central accumulation area can generate

heat and pressure, leading to container failure.

Part 3: Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization
Before moving the container, verify its integrity.[1]

Check for Peroxides (If >1 Year Old): Although this specific structure is stable, safety audits

often flag "ethers" automatically.[1] Dip a peroxide test strip into the container if it contains

liquid/oil.

If Positive (>100 ppm):[1] Do not move.[1] Contact EHS immediately for stabilization.

If Negative: Proceed.

Phase Separation: If the compound is dissolved in a solvent (e.g., Ethyl Acetate, DCM), do

not evaporate the solvent to reduce volume. Evaporation concentrates impurities and

releases VOCs.[1] Dispose of the entire solution.

Phase 2: Waste Classification (RCRA Logic)
Under US EPA Resource Conservation and Recovery Act (RCRA) guidelines, this compound is

not a listed waste (P or U list).[1] However, it must be characterized by its properties.[3]

If Pure Solid: Classify as "Non-RCRA Regulated Hazardous Waste" (unless it exhibits

ignitability, which is unlikely for this solid).[1]

Labeling: "Non-Regulated Organic Solid - Debris/Chemical."[1]

If in Flammable Solvent (e.g., Methanol): Classify as D001 (Ignitable).[1]

If in Halogenated Solvent (e.g., DCM): Classify as F002 (Spent Halogenated Solvent).[1]

Phase 3: Packaging & Segregation[1]
Scenario A: Pure Solid / Original Vial
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Keep the substance in its original glass vial.

Place the vial into a clear, sealable secondary bag (Ziploc type).

Place this bag into the Solid Organic Waste drum (usually a wide-mouth HDPE drum).[1]

Do not bulk this solid with liquid solvents.[1]

Scenario B: Reaction Mixture (Liquid)

Determine the primary solvent.

Pour into the appropriate carboy:

Carboy A (Non-Halogenated): If solvent is Acetone, Methanol, Ethyl Acetate.[1][4]

Carboy B (Halogenated): If solvent is DCM, Chloroform.[1]

Rinsing: Triple rinse the empty reaction vessel with a compatible solvent (e.g., acetone) and

add the rinsate to the waste carboy.

Defacing: Deface the label of the empty original container and discard it in "Chemically

Contaminated Glass" trash.

Part 4: Decision Logic Visualization
The following diagram illustrates the decision matrix for disposing of 2-(2-Methoxyphenoxy)-1-
phenylethanol based on its physical state and purity.
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Start: Assess Material State

Is it a Solid/Pure Substance? Is it in Solution?

Check Age/Peroxides
(Standard Precaution)

Yes

Identify Primary Solvent

Double Bag Original Container

Negative/Safe

Dispose in Solid Organic Waste Drum
(Incineration Stream)

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(Acetone, EtOAc)

Dispose in Halogenated Waste Carboy
(Code: F002)

Dispose in Flammable/Organic Carboy
(Code: D001/F003)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation of phenolic ether waste streams.

Part 5: Regulatory Compliance & Documentation[1][2]
When filling out your institution's waste tag, use the following data to ensure compliance with

40 CFR 262 (Standards Applicable to Generators of Hazardous Waste).
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Field Entry Value

Chemical Description 2-(2-Methoxyphenoxy)-1-phenylethanol

Percentage 100% (if pure) or actual % in solution

Hazards
Irritant, Toxic to Aquatic Life (if applicable to

local code)

pH Neutral (approx.[1][7] 7)

Physical State Solid / Liquid

Spill Response (Small Scale < 500g):

Isolate: Alert nearby personnel.

PPE: Nitrile gloves (double gloving recommended for aromatic ethers), safety goggles, lab

coat.[1]

Absorb: Use an inert absorbent (vermiculite or spill pads).[1] Do not use paper towels alone

as they are combustible.[1]

Clean: Wipe area with soap and water; collect all wipes into the solid waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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